Cas no 642028-71-5 (3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-
• CAS No: 642028-71-5
• MF: C₁₈H₁₁BrClN₃
• MW: 384.657041788101
• CID: 424740
• PubChem ID: 3375640
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)-
• 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)pyridine-3-carbonitrile
• DTXSID00391920
• 642028-71-5

• Inchi： 1S/C18H11BrClN3/c19-13-5-1-11(2-6-13)15-9-17(23-18(22)16(15)10-21)12-3-7-14(20)8-4-12/h1-9H,(H2,22,23)
• InChI Key： RJELELHUDPFPHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=C(N)N=C(C2C=CC(=CC=2)Cl)C=1

Computed Properties

• Exact Mass: 382.98263
• Monoisotopic Mass: 382.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.7